Cas no 923438-12-4 (N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide)

• Product Name: N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide
• CAS No: 923438-12-4
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 5933164
• PubChem ID: 44917011
• Update Time: 2025-06-09

N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 923438-12-4
• EN300-18126034
• AKOS017070398
• Z29458000
• N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]oxolane-2-carboxamide
• N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide

• Inchi： 1S/C13H13N3O2S/c17-12(11-4-2-6-18-11)16-13-15-10(8-19-13)9-3-1-5-14-7-9/h1,3,5,7-8,11H,2,4,6H2,(H,15,16,17)
• InChI Key： ABQSRRYSNCGIHW-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(C1CCCO1)=O

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Additional information on N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide

Professional Introduction to N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide (CAS No. 923438-12-4)

N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 923438-12-4, represents a unique structural motif that combines the versatility of a thiazole ring with the functional properties of a pyridine substituent. The presence of an oxolane ring further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural framework of N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide is characterized by its heterocyclic nature, which is a hallmark of many biologically active molecules. The thiazole ring, known for its stability and prevalence in natural products, provides a scaffold that is conducive to interactions with biological targets. Meanwhile, the pyridine moiety introduces additional electronic and steric features that can be fine-tuned to modulate biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, compounds containing the thiazole core have demonstrated efficacy in treating infections, inflammation, and even certain types of cancer. The oxolane ring in N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide adds another layer of complexity, potentially enhancing its binding affinity to specific biological targets.

The pyridine substituent at the 4-position of the thiazole ring is particularly noteworthy. Pyridine derivatives are well-known for their ability to act as ligands in various biochemical processes. The nitrogen atom in the pyridine ring can form hydrogen bonds or coordinate with metal ions, depending on the context. This feature makes N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide a versatile molecule that could be employed in multiple pharmacological scenarios.

In the realm of drug development, the carboxamide group at the 2-position of the oxolane ring plays a crucial role. Carboxamides are commonly found in active pharmaceutical ingredients (APIs) due to their ability to enhance solubility and metabolic stability. The presence of this functional group in N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide suggests that it may exhibit favorable pharmacokinetic properties, which are essential for effective drug delivery.

Recent studies have begun to explore the potential applications of N-heterocyclic compounds in addressing emerging challenges in medicine. For example, researchers have been investigating how these molecules can be engineered to target specific enzymes or receptors involved in disease pathways. The unique combination of structural elements in N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide positions it as a candidate for such targeted therapies.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations are often utilized to achieve high yields and purity.

The biological evaluation of N-4-(pyridin-3-yl)-1,3-thiazol-2-yloxolane-2-carboxamide has revealed intriguing properties that warrant further investigation. Preclinical studies have shown that this compound exhibits promising activity against certain disease models. These findings are supported by computational modeling studies that predict favorable interactions between the molecule and potential biological targets.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations and quantum mechanical calculations have been instrumental in understanding how N-heterocyclic compounds interact with biological systems at a molecular level. These computational approaches provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimization efforts.

Future directions for research on N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-N-heterocyclic compounds like N-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Het-Herapeutic applications is ongoing and will likely yield new insights into their potential as therapeutic agents.